Cas no 111112-97-1 (Phenol, 4-(3-chloropropyl)-3-methoxy-)

• Product Name: Phenol, 4-(3-chloropropyl)-3-methoxy-
• CAS No: 111112-97-1
• MF: C₁₀H₁₃ClO₂
• MW: 200.662022352219
• CID: 1195949
• Update Time: 2024-08-02

Phenol, 4-(3-chloropropyl)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(3-chloropropyl)-3-methoxy-
• 4-(3-Chloropropyl)-3-methoxyphenol

• Inchi： 1S/C10H13ClO2/c1-13-10-7-9(12)5-4-8(10)3-2-6-11/h4-5,7,12H,2-3,6H2,1H3
• InChI Key： GMRAEKOGBQPDHW-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CCCCl)C(OC)=C1

Computed Properties

• Exact Mass: 200.06049

Experimental Properties

• Density: 1.162±0.06 g/cm3(Predicted)
• Boiling Point: 331.3±27.0 °C(Predicted)
• PSA: 29.46
• pka: 9.71±0.20(Predicted)